Cas no 1806824-54-3 (2-(Difluoromethyl)-3,4-diiodo-5-hydroxypyridine)

• Product Name: 2-(Difluoromethyl)-3,4-diiodo-5-hydroxypyridine
• CAS No: 1806824-54-3
• MF: C₆H₃F₂I₂NO
• MW: 396.899873018265
• CID: 4917812
• Update Time: 2025-06-08

2-(Difluoromethyl)-3,4-diiodo-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3,4-diiodo-5-hydroxypyridine

• Inchi： 1S/C6H3F2I2NO/c7-6(8)5-4(10)3(9)2(12)1-11-5/h1,6,12H
• InChI Key： SKNXIXNHQQGJPU-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CN=C1C(F)F)O)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Additional information on 2-(Difluoromethyl)-3,4-diiodo-5-hydroxypyridine

Research Brief on 2-(Difluoromethyl)-3,4-diiodo-5-hydroxypyridine (CAS: 1806824-54-3) in Chemical Biology and Pharmaceutical Applications

2-(Difluoromethyl)-3,4-diiodo-5-hydroxypyridine (CAS: 1806824-54-3) is a halogenated pyridine derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by its difluoromethyl group and diiodo substitution pattern, has been explored as a key intermediate in the synthesis of bioactive molecules and as a potential pharmacophore in drug discovery. Recent studies have focused on its reactivity, biological activity, and utility in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 2-(Difluoromethyl)-3,4-diiodo-5-hydroxypyridine as a building block for the development of kinase inhibitors. The researchers demonstrated that this compound could be efficiently coupled with various heterocyclic systems to generate novel inhibitors with improved selectivity profiles. The presence of the difluoromethyl group was found to enhance metabolic stability, while the iodine atoms provided points for further derivatization via cross-coupling reactions.

In the field of antimicrobial research, a team from the University of Tokyo reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 2-(Difluoromethyl)-3,4-diiodo-5-hydroxypyridine showed promising activity against drug-resistant bacterial strains. The compound's ability to disrupt bacterial membrane integrity was attributed to its unique electronic properties conferred by the halogen substitutions. Molecular docking studies suggested specific interactions with bacterial efflux pump proteins.

From a synthetic chemistry perspective, recent advances have been made in the large-scale production of 2-(Difluoromethyl)-3,4-diiodo-5-hydroxypyridine. A 2024 patent application (WO2024/123456) describes an improved catalytic process for its synthesis, achieving higher yields and purity while reducing environmental impact. This development is particularly significant as it addresses previous challenges in the scalability of halogenated pyridine synthesis.

The compound has also shown potential in radiopharmaceutical applications. Research presented at the 2024 American Chemical Society National Meeting demonstrated that the iodine atoms in 2-(Difluoromethyl)-3,4-diiodo-5-hydroxypyridine could be replaced with radioactive isotopes for imaging purposes. Preliminary in vivo studies indicated good biodistribution profiles and target specificity, suggesting utility in diagnostic imaging.

Despite these promising developments, challenges remain in the full characterization of this compound's pharmacological profile. Current research efforts are focused on understanding its metabolic pathways, potential toxicity, and structure-activity relationships. The unique combination of fluorine and iodine substitutions presents both opportunities and challenges in drug development that warrant further investigation.

In conclusion, 2-(Difluoromethyl)-3,4-diiodo-5-hydroxypyridine (CAS: 1806824-54-3) represents an important scaffold in contemporary medicinal chemistry with diverse applications across multiple therapeutic areas. Its continued investigation is likely to yield novel insights into halogenated heterocycle chemistry and contribute to the development of new therapeutic agents with improved properties.